Cas no 33698-60-1 (1,6-Heptadien-3-one)

1,6-Heptadien-3-one structure

Product Name:1,6-Heptadien-3-one

CAS No:33698-60-1

Molecular Formula:C₇H₁₀O

Molecular Weight:110.1537

CID:1459661

PubChem ID:14271035

1,6-Heptadien-3-one Properties

Names and Identifiers

- 1,6-Heptadien-3-one
- hepta-1,6-dien-3-one
- 33698-60-1
- SCHEMBL3910058
- DTXSID50558263
- InChIKey： CBAGROYOJMZIRK-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10O/c1-3-5-6-7(8)4-2/h3-4H,1-2,5-6H2
- SMILES： C=CCCC(=O)C=C

Computed Properties

Exact Mass: 110.0732
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 110.073164938g/mol
Heavy Atom Count: 8
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1,6-Heptadien-3-one Related Literature

1. Stabilization of η3-indenyl compounds by sterically demanding N,N-chelating ligands in the molybdenum coordination sphere†

Jakub Lodinský,Jaromír Vinklárek,Libor Dostál,Zdeňka Růžičková,Jan Honzíček RSC Adv., 2015,5, 27140-27153
2. First-principles calculations on the deposition behavior of LixNay (x + y ≤ 5) clusters during the hybrid storage of Li and Na atoms on graphene†

Yaohan Liu,Mingyue Li,Wei Dong,Fang Yang,Laigui Wang,Shaobin Yang Phys. Chem. Chem. Phys., 2021,23, 21817-21824
3. Nitrogen-containing carbohydrate derivatives. Part XXIII. Some ring-opening reactions of methyl 2,3-N-aroylepimino-4,6-O-benzylidene-2,3-dideoxy-α-D-mannopyranosides

J. Chem. Soc. C, 1970, 843-846
4. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
5. Reusable biocatalytic crosslinked microparticles self-assembled from enzyme-nanoparticle complexes†

Youngdo Jeong,Bradley Duncan,Myoung-Hwan Park,Chaekyu Kim,Vincent M. Rotello Chem. Commun., 2011,47, 12077-12079
6. Oxalate promoted iron dissolution of hematite via proton coupled electron transfer†

Guangming Zhan,Yumin Fang,Meng Zhang,Shiyu Cao,Tianyuan Xu,Cancan Ling,Huayu Gu,Xiao Liu,Lizhi Zhang Environ. Sci.: Nano, 2022,9, 1770-1779
7. Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties

Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
8. Matching the organic and inorganic counterparts during nucleation and growth of copper-based nanoparticles – in situ spectroscopic studies†

Malwina Staniuk,Daniel Zindel,Wouter van Beek,Ofer Hirsch,Niklaus Kränzlin,Markus Niederberger,Dorota Koziej CrystEngComm, 2015,17, 6962-6971
9. Electrolyte modification method induced atomic arrangement in FeOx/NF nanosheets for efficient overall water splitting†

Liya Zhu,Junwen Si Nanoscale, 2023,15, 15328-15333
10. Nucleic acid biosensors for environmental pollution monitoring

Ilaria Palchetti,Marco Mascini Analyst, 2008,133, 846-854

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